Cas no 23666-43-5 (Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin)
Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin is a chemically modified β-cyclodextrin derivative in which all seven glucose units are fully benzoylated at the 2-, 3-, and 6-positions. This modification enhances the compound's solubility in organic solvents and improves its ability to form inclusion complexes with hydrophobic guest molecules. The benzoyl groups introduce steric and electronic effects, making it useful for chiral recognition, molecular encapsulation, and as a supramolecular host in asymmetric synthesis. Its well-defined structure and predictable binding behavior make it valuable for applications in pharmaceuticals, catalysis, and material science. The derivative retains the cavity properties of β-cyclodextrin while offering tailored reactivity for specialized research and industrial applications.
23666-43-5 structure
Product Name:Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin
Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin Chemical and Physical Properties
Names and Identifiers
-
- b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosabenzoate
- Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin
- HEPTAKIS-(2,3,6-TRI-O-BENZOYL)-BETA-CYCLODEXTRIN
- 2,4,7,9,12,14,17,19,22,24,27,29,32,34-Tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane,b-cyclodextrin deriv.
- b-Cyclodextrin perbenzoate
- b-Cyclodextrin, heneicosabenzoate(8CI,9CI)
- Hepta-(2,3,6-tri-oxy-benzoyl)-b-cyclodextrin
- Heptakis(2,3,6-tri-O-benzoyl)-b-cyclodextrin
- Hepta-(2,3,6-tri-oxy-benzoyl)-beta-cyclodextrin
- Heptakis(2,3,6-tri-O-benzoyl)-beta-cyclodextrin
- HEPTAKIS-(2 3 6-TRI-O-BENZOYL)--CY
- heptakis-(2,3,6-tri-o-benzoyl)--cyclodextrin
- 2,3,6-tri-o-benzoyl-β-cyclodextrin
- beta-Cyclodextrin perbenzoate
- Heptakis(2,3,6-tri-O-benzoyl)cyclomaltoheptaose
- β-Cyclodextrin Perbenzoate
- A-cyclodextrin
- Heptakis(2,3,6-tri-O-benzoyl)-
- CS-0226125
- HY-W145783
- 23666-43-5
-
- MDL: MFCD03099530
- Inchi: 1S/C189H154O56/c190-162(113-64-22-1-23-65-113)211-106-134-141-148(225-169(197)120-78-36-8-37-79-120)155(232-176(204)127-92-50-15-51-93-127)183(218-134)240-142-135(107-212-163(191)114-66-24-2-25-67-114)220-185(157(234-178(206)129-96-54-17-55-97-129)149(142)226-170(198)121-80-38-9-39-81-121)242-144-137(109-214-165(193)116-70-28-4-29-71-116)222-187(159(236-180(208)131-100-58-19-59-101-131)151(144)228-172(200)123-84-42-11-43-85-123)244-146-139(111-216-167(195)118-74-32-6-33-75-118)224-189(161(238-182(210)133-104-62-21-63-105-133)153(146)230-174(202)125-88-46-13-47-89-125)245-147-140(112-217-168(196)119-76-34-7-35-77-119)223-188(160(237-181(209)132-102-60-20-61-103-132)154(147)231-175(203)126-90-48-14-49-91-126)243-145-138(110-215-166(194)117-72-30-5-31-73-117)221-186(158(235-179(207)130-98-56-18-57-99-130)152(145)229-173(201)124-86-44-12-45-87-124)241-143-136(108-213-164(192)115-68-26-3-27-69-115)219-184(239-141)156(233-177(205)128-94-52-16-53-95-128)150(143)227-171(199)122-82-40-10-41-83-122/h1-105,134-161,183-189H,106-112H2/t134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148+,149+,150+,151+,152+,153+,154+,155-,156-,157-,158-,159-,160-,161-,183-,184-,185-,186-,187-,188-,189-/m1/s1
- InChI Key: OPGCGZFLDYWLNO-PSJYIBRFSA-N
- SMILES: O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O2)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Exact Mass: 3320.9269833g/mol
- Monoisotopic Mass: 3318.9202736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 56
- Heavy Atom Count: 245
- Rotatable Bond Count: 70
- Complexity: 6490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 35
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 31.9
- Topological Polar Surface Area: 682Ų
Experimental Properties
- Solubility: Soluble in chloroform, DMF. Insoluble in water.
Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICY1006-5g |
Heptakis(2,3,6-tri-O-benzoyl)-beta-cyclodextrin |
23666-43-5 | 5g |
£610.00 | 2025-02-21 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029459-1g |
Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin,95% |
23666-43-5 | 95% | 1g |
¥5408 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H42560-1g |
Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin |
23666-43-5 | 95% | 1g |
¥5878.0 | 2023-09-07 | |
| TRC | C990330-1mg |
β-Cyclodextrin Perbenzoate |
23666-43-5 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | C990330-10mg |
β-Cyclodextrin Perbenzoate |
23666-43-5 | 10mg |
$1499.00 | 2023-05-18 | ||
| TRC | C990330-5mg |
β-Cyclodextrin Perbenzoate |
23666-43-5 | 5mg |
$ 800.00 | 2023-09-08 | ||
| Apollo Scientific | BICY1006-1g |
Heptakis(2,3,6-tri-O-benzoyl)-beta-cyclodextrin |
23666-43-5 | 1g |
£190.00 | 2025-02-21 |
Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
23666-43-5 (Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk